Cas no 2166643-10-1 (3,3-Difluorooxolane-2-carboxylic acid)

3,3-Difluorooxolane-2-carboxylic acid is a fluorinated heterocyclic compound featuring a five-membered oxolane ring with two fluorine atoms at the 3-position and a carboxylic acid functional group at the 2-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in drug design. The carboxylic acid group offers versatility for further derivatization, such as amide or ester formation. Its well-defined stereochemistry and rigid ring structure also make it useful for studying conformational effects in medicinal chemistry applications.

3,3-Difluorooxolane-2-carboxylic acid structure

2166643-10-1 structure

Product Name:3,3-Difluorooxolane-2-carboxylic acid

CAS No:2166643-10-1

MF:C₅H₆F₂O₃

MW:152.096148967743

MDL:MFCD33405255

CID:4770767

PubChem ID:130221982

Update Time:2026-02-26

3,3-Difluorooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluorooxolane-2-carboxylic acid
- 3,3-Difluorooxolane-2-carboxylicacid
- 3,3-Difluorotetrahydrofuran-2-carboxylic acid
- D97083
- MFCD30803864
- (S)-3,3-Difluorotetrahydrofuran-2-carboxylic Acid
- SCHEMBL19119298
- SY329478
- 2166643-10-1
- MDL： MFCD33405255
- Inchi： 1S/C5H6F2O3/c6-5(7)1-2-10-3(5)4(8)9/h3H,1-2H2,(H,8,9)
- InChI Key： PLILKVHHFMIWOP-UHFFFAOYSA-N
- SMILES： FC1(CCOC1C(=O)O)F

Computed Properties

Exact Mass: 152.02850037g/mol
Monoisotopic Mass: 152.02850037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.5

3,3-Difluorooxolane-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3378-100 MG	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%	100MG	¥ 4,092.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3378-250 MG	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%	250MG	¥ 6,144.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3378-500 MG	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%	500MG	¥ 8,190.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3378-1 G	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%	1g	¥ 10,243.00	2021-05-07
Chemenu	CM391815-100mg	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%+	100mg	$466	2023-02-16
Chemenu	CM391815-250mg	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%+	250mg	$745	2023-02-16
Chemenu	CM391815-500mg	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%+	500mg	$1242	2023-02-16
Chemenu	CM391815-1g	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%+	1g	$1862	2023-02-16
Chemenu	CM391815-5g	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%+	5g	$5587	2023-02-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3378-100 MG	3,3-difluorooxolane-2-carboxylic acid	2166643-10-1	95%	100MG	¥ 2,560.00	2022-10-13